Cas no 116632-40-7 (2-Chloro-1-iodo-3-methylbenzene)

• Product Name: 2-Chloro-1-iodo-3-methylbenzene
• CAS No: 116632-40-7
• MF: C₇H₆ClI
• MW: 252.480013370514
• MDL: MFCD06797214
• CID: 138978
• PubChem ID: 17750948
• Update Time: 2025-04-19

2-Chloro-1-iodo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-iodo-3-methylbenzene
• 1-IODO-2-CHLORO-3-METHYL-BENZENE
• Benzene,2-chloro-1-iodo-3-methyl-
• 2-Chlor-3-jod-toluol
• 2-chloro-3-iodo-toluene
• Benzene,2-chloro-1-iodo-3-methyl
• 2-CHLORO-3-IODOTOLUENE
• Methyl-chlor-jod-benzol
• 1-Iodo-2-chloro-3-methylbenzene
• 2718AA
• Benzene, 2-chloro-1-iodo-3-methyl-
• AS03075
• MFCD06797214
• DS-17615
• CS-0134701
• SCHEMBL2264760
• D82348
• FT-0687076
• DTXSID60590795
• AKOS015914431
• 116632-40-7
• DB-060898

• MDL： MFCD06797214
• Inchi： 1S/C7H6ClI/c1-5-3-2-4-6(9)7(5)8/h2-4H,1H3
• InChI Key： BMOXOVSKEZCZDG-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C)=C1Cl

Computed Properties

• Exact Mass: 251.92000
• Monoisotopic Mass: 251.92028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.6

Experimental Properties

• Density: 1.806±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 248.9±20.0 ºC (760 Torr),
• Flash Point: 104.3±21.8 ºC,
• Solubility: Insuluble (3.8E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.25300

2-Chloro-1-iodo-3-methylbenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes